Cas no 4250-92-4 (2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol)
4250-92-4 structure
Product Name:2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol
CAS No:4250-92-4
MF:C17H20O4
MW:288.338305473328
CID:928199
PubChem ID:297395
Update Time:2025-04-19
2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol
- 1,5-Bis-(2,5-dihydroxy-phenyl)-pentan
- 2,2'-pentane-1,5-diyldibenzene-1,4-diol
- AC1L6RKE
- NSC168523
- 4250-92-4
- SCHEMBL13065628
- DTXSID30304967
- NSC-168523
-
- Inchi: 1S/C17H20O4/c18-14-6-8-16(20)12(10-14)4-2-1-3-5-13-11-15(19)7-9-17(13)21/h6-11,18-21H,1-5H2
- InChI Key: LIOHXZJMSITSBJ-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CCCCCC1C=C(C=CC=1O)O)O
Computed Properties
- Exact Mass: 288.1362
- Monoisotopic Mass: 288.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.274
- Boiling Point: 554°C at 760 mmHg
- Flash Point: 265.4°C
- Refractive Index: 1.642
- PSA: 80.92
- LogP: 3.46450
2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
4250-92-4 (2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol) Related Products
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- 13331-19-6(2-Propylbenzene-1,3-diol)
- 1687-61-2(2-Ethyl-5-methylphenol)
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